Cas no 55830-97-2 (Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-)
55830-97-2 structure
Product Name:Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-
CAS No:55830-97-2
MF:C14H15F
MW:202.267307519913
CID:350658
PubChem ID:20751466
Update Time:2025-04-19
Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro-
- 2-tert-butyl-6-fluoronaphthalene
- DTXSID10609609
- 55830-97-2
- C14H15F
- SCHEMBL2627128
-
- Inchi： 1S/C14H15F/c1-14(2,3)12-6-4-11-9-13(15)7-5-10(11)8-12/h4-9H,1-3H3
- InChI Key： MCWHLZDKYXZLHO-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C=CC(=C2)C(C)(C)C
Computed Properties
- Exact Mass: 202.11585
- Monoisotopic Mass: 202.115778641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 2-(1,1-dimethylethyl)-6-fluoro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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